2-(N-(1,1-dioxothiolane-3-carbonyl)anilino)acetic acid

• IUPAC Name: 2-(N-(1,1-dioxothiolane-3-carbonyl)anilino)acetic acid
• InChI: InChI=1S/C13H15NO5S/c15-12(16)8-14(11-4-2-1-3-5-11)13(17)10-6-7-20(18,19)9-10/h1-5,10H,6-9H2,(H,15,16)
• InChI Key: LLHFILOGKLMGEV-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1C(=O)N(CC(=O)O)C2=CC=CC=C2
• Molecular Formula: C13H15NO5S
• Molecular Weight: 297.33 g/mol

Description

2-(N-(1,1-dioxothiolane-3-carbonyl)anilino)acetic acid, commonly known as DTNB, is a chemical compound that has widespread applications in scientific research. It is a derivative of 5,5-dithiobis(2-nitrobenzoic acid) and is commonly used as a reagent for the determination of sulfhydryl groups in proteins, enzymes, and other biological molecules.

Mechanism of Action

DTNB reacts with sulfhydryl groups by forming a mixed disulfide bond. The reaction involves the transfer of a thiol group from the protein or enzyme to the DTNB molecule, resulting in the formation of 5-thio-2-nitrobenzoic acid. The reaction is reversible, and the disulfide bond can be reduced back to the sulfhydryl group using reducing agents such as dithiothreitol or β-mercaptoethanol.
Biochemical and Physiological Effects:
DTNB has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in biochemical assays and research.

Advantages and Limitations for Lab Experiments

DTNB has several advantages for lab experiments. It is a relatively simple and inexpensive reagent that can be used to measure the activity of enzymes and the concentration of sulfhydryl-containing compounds. The reaction with sulfhydryl groups is highly specific, and the reaction product can be measured spectrophotometrically with high accuracy. However, DTNB has some limitations for lab experiments. It is not suitable for measuring the activity of enzymes that do not contain sulfhydryl groups, and it can react with other compounds in biological samples, leading to false-positive results.

Future Directions

There are several future directions for the use of DTNB in scientific research. One potential application is in the development of new assays for the measurement of sulfhydryl-containing compounds in biological samples. Another potential application is in the study of the role of sulfhydryl groups in enzyme activity and protein function. DTNB may also be used in the development of new drugs that target sulfhydryl-containing enzymes or proteins. Overall, DTNB is a versatile reagent that has many potential applications in scientific research.

Synthesis Methods

DTNB can be synthesized by reacting 5,5-dithiobis(2-nitrobenzoic acid) with aniline in the presence of acetic anhydride. The reaction produces a yellow crystalline product that is purified by recrystallization. The synthesis method is relatively simple and can be performed in a standard laboratory setting.

Scientific Research Applications

DTNB has a wide range of applications in scientific research. It is commonly used as a reagent for the determination of sulfhydryl groups in proteins, enzymes, and other biological molecules. DTNB reacts with sulfhydryl groups to produce a yellow-colored 5-thio-2-nitrobenzoic acid, which can be measured spectrophotometrically. This reaction is widely used in biochemical assays to measure the activity of enzymes and to determine the concentration of sulfhydryl-containing compounds.